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Compound of Interest

Compound Name: Clothixamide

Cat. No.: B10859750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clothixamide is a molecule of interest in various research fields. Accurate and consistent

preparation of stock solutions is the first critical step for reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of clothixamide stock solutions.

Physicochemical Data
A summary of the key quantitative data for clothixamide is presented in Table 1. This

information is essential for accurate calculations and preparation of stock solutions.

Table 1: Physicochemical Properties of Clothixamide

Property Value Source

Molecular Weight 442.0 g/mol PubChem[1]

Solubility in DMSO 50 mg/mL Chemical Supplier[2]

CAS Number 4177-58-6 Chemical Supplier[3]
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Experimental Protocol: Preparation of a 10 mM
Clothixamide Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of clothixamide in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
Clothixamide powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the material safety data sheet (MSDS) for comprehensive safety information.

Step-by-Step Procedure
Calculate the required mass of Clothixamide:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 442.0 g/mol x 1000 mg/g = 4.42 mg

Weighing Clothixamide:

Carefully weigh out 4.42 mg of clothixamide powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the clothixamide
powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to dissolve the powder.

If the compound does not fully dissolve, the solution can be gently warmed to 37°C and

vortexed again to aid dissolution.

Aliquoting and Storage:

Once the clothixamide is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the clothixamide stock

solution.
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Caption: Workflow for preparing clothixamide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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